Cas no 35948-26-6 (9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-methanol 10-oxide)

• Product Name: 9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-methanol 10-oxide
• CAS No: 35948-26-6
• MF: C₁₃H₁₁O₃P
• MW: 246.198404550552
• CID: 54518
• PubChem ID: 14686885
• Update Time: 2025-04-18

9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-methanol 10-oxide Chemical and Physical Properties

Names and Identifiers

• 9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-methanol 10-oxide
• 6H-Dibenz(c,e)(1,2)oxaphosphorin-6-methanol 6-oxide
• (6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methanol
• (10-oxo-10H-9-oxa-10-phosphaphenanthrene-10-yl)-methanol
• 2-(6-oxid-6H-dibenz<c,e><1,2>oxa-phosphorin-6-yl)methanol
• 2-(6-oxide-6H-dibenz[c,e][1,2]oxa-phosphorin-6-yl)methanol
• 2-(6-oxido-6H-dibenz[c,e][1,2]oxaphosphorin-6-yl)methanol
• 6H-Dibenz[c,e][1,2]oxaphosphorin-6-methanol,6-oxide
• 6-(Hydroxymethyl)-6H-6lambda~5~-dibenzo[c,e][1,2]oxaphosphinin-6-one
• 35948-26-6
• DTXSID40562990
• ZVNLUXZZYVQUTE-UHFFFAOYSA-N
• SCHEMBL2790476

• Inchi： 1S/C13H11O3P/c14-9-17(15)13-8-4-2-6-11(13)10-5-1-3-7-12(10)16-17/h1-8,14H,9H2
• InChI Key： ZVNLUXZZYVQUTE-UHFFFAOYSA-N
• SMILES： P1(CO)(C2C=CC=CC=2C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 246.04500
• Monoisotopic Mass: 246.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.39
• Melting Point: 170-171 ºC
• Boiling Point: 450.744°C at 760 mmHg
• Flash Point: 226.402°C
• Refractive Index: 1.644
• PSA: 56.34000
• LogP: 2.59920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids